Cas no 65414-32-6 (4-(Mesitylcarbonyl)benzoic acid)

4-(Mesitylcarbonyl)benzoic acid Properties

Names and Identifiers

• 4-(2,4,6-Trimethylbenzoyl)benzoic acid
• 4-(mesitylcarbonyl)benzoic acid(SALTDATA: FREE)
• CCG-9597

• MDL： MFCD00738447
• InChIKey： QFTOOAGTYSVOBN-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H16O3/c1-10-8-11(2)15(12(3)9-10)16(18)13-4-6-14(7-5-13)17(19)20/h4-9H,1-3H3,(H,19,20)
• SMILES： CC1=CC(=C(C(=C1)C)C(=O)C2=CC=C(C=C2)C(=O)O)C

Computed Properties

• Exact Mass: 268.11000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Heavy Atom Count: 20

Experimental Properties

• LogP: 3.54100
• PSA: 54.37000

4-(Mesitylcarbonyl)benzoic acid Security Information

4-(Mesitylcarbonyl)benzoic acid Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%